9-anthracenecarbaldehyde 1,2-ethanediyl(methylhydrazone)
Overview
Description
9-Anthracenecarbaldehyde is the most common monoaldehyde derivative of anthracene . It is a yellow solid that is soluble in common organic solvents . It is also used as a building block for supramolecular assemblies .
Synthesis Analysis
9-Anthracenecarbaldehyde is prepared by Vilsmeier formylation of anthracene . It has been used in the synthesis of new asymmetrical tridentate Schiff base ligands . It has also been used in the synthesis of 2-(9-anthrylmethyl-ideneamino)-4-methyl-phenol, a novel Schiff base via condensation with 2-amino-p-cresol .Molecular Structure Analysis
The molecular formula of 9-Anthracenecarbaldehyde is C15H10O . Its average mass is 206.239 Da and its monoisotopic mass is 206.073166 Da .Chemical Reactions Analysis
The Diels-Alder reaction of 9-anthracenecarboxaldehyde with benzenediazonium-2-carboxylate has been studied .Physical and Chemical Properties Analysis
9-Anthracenecarbaldehyde is a solid form with a melting point of 103-105 °C (lit.) . Its SMILES string is [H]C(=O)c1c2ccccc2cc3ccccc13 .Safety and Hazards
According to the safety data sheet, if inhaled, the person should be moved into fresh air and given artificial respiration if not breathing . In case of skin contact, it should be washed off with soap and plenty of water . If swallowed, vomiting should not be induced and medical attention should be sought .
Properties
IUPAC Name |
N,N'-bis[(E)-anthracen-9-ylmethylideneamino]-N,N'-dimethylethane-1,2-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H30N4/c1-37(35-23-33-29-15-7-3-11-25(29)21-26-12-4-8-16-30(26)33)19-20-38(2)36-24-34-31-17-9-5-13-27(31)22-28-14-6-10-18-32(28)34/h3-18,21-24H,19-20H2,1-2H3/b35-23+,36-24+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEXKHLOELBKRIR-VJTPSNAYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCN(C)N=CC1=C2C=CC=CC2=CC3=CC=CC=C31)N=CC4=C5C=CC=CC5=CC6=CC=CC=C64 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(/N=C/C1=C2C(=CC3=CC=CC=C13)C=CC=C2)CCN(/N=C/C4=C5C(=CC6=CC=CC=C46)C=CC=C5)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H30N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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